Cas no 100033-12-3 (1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester)

• Product Name: 1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
• CAS No: 100033-12-3
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 223681
• PubChem ID: 180759
• Update Time: 2025-04-19

1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzotriazine-3-aceticacid, 7-bromo-, ethyl ester
• ethyl 2-(7-bromo-1,2,4-benzotriazin-3-yl)acetate
• 100033-12-3
• 1,2,4-Benzotriazine-3-acetic acid, 7-bromo-, ethyl ester
• AKOS024385052
• DTXSID60142879

• Inchi： 1S/C11H10BrN3O2/c1-2-17-11(16)6-10-13-8-4-3-7(12)5-9(8)14-15-10/h3-5H,2,6H2,1H3
• InChI Key： KBMQAIJZUIFGPE-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NN=C(CC(=O)OCC)N=2

Computed Properties

• Exact Mass: 294.9957
• Monoisotopic Mass: 294.996
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Density: 1.569
• Boiling Point: 432.3°C at 760 mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.624
• PSA: 64.97
• LogP: 1.89290